Thioproperazine-d3 Difumarate
Thioproperazine-d3 Difumarate
Brand Name:
Vulcanchem
CAS No.:
1331638-03-9
VCID:
VC0142837
InChI:
InChI=1S/C22H30N4O2S2.C4H4O4/c1-23(2)30(27,28)18-9-10-22-20(17-18)26(19-7-4-5-8-21(19)29-22)12-6-11-25-15-13-24(3)14-16-25;5-3(6)1-2-4(7)8/h4-5,7-10,17H,6,11-16H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/i3D3;
SMILES:
CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C.C(=CC(=O)O)C(=O)O
Molecular Formula:
C26H34N4O6S2
Molecular Weight:
565.718
Thioproperazine-d3 Difumarate
CAS No.: 1331638-03-9
Reference Standards
VCID: VC0142837
Molecular Formula: C26H34N4O6S2
Molecular Weight: 565.718
| CAS No. | 1331638-03-9 |
|---|---|
| Product Name | Thioproperazine-d3 Difumarate |
| Molecular Formula | C26H34N4O6S2 |
| Molecular Weight | 565.718 |
| IUPAC Name | (E)-but-2-enedioic acid;N,N-dimethyl-10-[3-[4-(trideuteriomethyl)piperazin-1-yl]propyl]phenothiazine-2-sulfonamide |
| Standard InChI | InChI=1S/C22H30N4O2S2.C4H4O4/c1-23(2)30(27,28)18-9-10-22-20(17-18)26(19-7-4-5-8-21(19)29-22)12-6-11-25-15-13-24(3)14-16-25;5-3(6)1-2-4(7)8/h4-5,7-10,17H,6,11-16H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/i3D3; |
| Standard InChIKey | XGRCABNQKDMXQR-MVQBJYLASA-N |
| SMILES | CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C.C(=CC(=O)O)C(=O)O |
| Synonyms | N,N-Dimethyl-10-[3-(4-methyl-d3-1-piperazinyl)propyl]-10H-phenothiazine-2-sulfonamide Difumarate; Cephalmin-d3 Difumarate; RP 7843-d3; SKF 5883-d3; Sulfenazin-d3 Difumarate; Thioperazine-d3 Difumarate; Tioproperazin-d3 Difumarate; |
| Last Modified | Aug 20 2021 |
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